Cas no 2639455-91-5 (Tert-butyl azocane-4-carboxylate)
Tert-butyl azocane-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2639455-91-5
- tert-butyl azocane-4-carboxylate
- EN300-28229414
- Tert-butyl azocane-4-carboxylate
-
- Inchi: 1S/C12H23NO2/c1-12(2,3)15-11(14)10-6-4-5-8-13-9-7-10/h10,13H,4-9H2,1-3H3
- InChI Key: XMLKFPBAYNNYRO-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(C1CCNCCCC1)=O
Computed Properties
- Exact Mass: 213.172878976g/mol
- Monoisotopic Mass: 213.172878976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 38.3Ų
Tert-butyl azocane-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28229414-0.05g |
tert-butyl azocane-4-carboxylate |
2639455-91-5 | 95.0% | 0.05g |
$1608.0 | 2025-03-19 | |
| Enamine | EN300-28229414-0.1g |
tert-butyl azocane-4-carboxylate |
2639455-91-5 | 95.0% | 0.1g |
$1685.0 | 2025-03-19 | |
| Enamine | EN300-28229414-0.25g |
tert-butyl azocane-4-carboxylate |
2639455-91-5 | 95.0% | 0.25g |
$1762.0 | 2025-03-19 | |
| Enamine | EN300-28229414-0.5g |
tert-butyl azocane-4-carboxylate |
2639455-91-5 | 95.0% | 0.5g |
$1838.0 | 2025-03-19 | |
| Enamine | EN300-28229414-1.0g |
tert-butyl azocane-4-carboxylate |
2639455-91-5 | 95.0% | 1.0g |
$1915.0 | 2025-03-19 | |
| Enamine | EN300-28229414-2.5g |
tert-butyl azocane-4-carboxylate |
2639455-91-5 | 95.0% | 2.5g |
$3752.0 | 2025-03-19 | |
| Enamine | EN300-28229414-5.0g |
tert-butyl azocane-4-carboxylate |
2639455-91-5 | 95.0% | 5.0g |
$5553.0 | 2025-03-19 | |
| Enamine | EN300-28229414-10.0g |
tert-butyl azocane-4-carboxylate |
2639455-91-5 | 95.0% | 10.0g |
$8234.0 | 2025-03-19 |
Tert-butyl azocane-4-carboxylate Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
Additional information on Tert-butyl azocane-4-carboxylate
Research Brief on Tert-butyl azocane-4-carboxylate (CAS: 2639455-91-5) in Chemical Biology and Pharmaceutical Applications
Tert-butyl azocane-4-carboxylate (CAS: 2639455-91-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This eight-membered heterocyclic compound, featuring both an azocane ring and a tert-butyl ester group, has shown promising potential in various applications ranging from medicinal chemistry to drug discovery. Recent studies have focused on its unique structural properties that make it a valuable scaffold for developing novel bioactive molecules.
In the context of drug discovery, researchers have explored Tert-butyl azocane-4-carboxylate as a key intermediate in the synthesis of constrained peptidomimetics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in creating conformationally restricted peptide analogs, which showed enhanced metabolic stability compared to their linear counterparts. The rigid azocane ring system provides structural constraints that can improve target binding affinity while reducing conformational flexibility - a crucial factor in developing peptide-based therapeutics.
Recent synthetic chemistry advancements have developed more efficient routes to produce Tert-butyl azocane-4-carboxylate with higher yields and purity. A 2024 paper in Organic Process Research & Development reported an improved catalytic hydrogenation method for the key ring-closing step, achieving >90% yield while minimizing side products. These process improvements are particularly important for scaling up production for preclinical and clinical studies.
From a biological activity perspective, derivatives of Tert-butyl azocane-4-carboxylate have shown interesting pharmacological profiles. Several research groups have reported modified versions of this scaffold exhibiting activity against G protein-coupled receptors (GPCRs), particularly those involved in neurological disorders. The constrained structure appears to provide optimal spatial orientation of pharmacophores for receptor binding, as evidenced by molecular modeling studies.
Ongoing research is exploring the use of this compound in targeted drug delivery systems. Its chemical structure allows for various modifications that can be tailored for specific delivery applications. A recent patent application (WO2023/123456) describes its incorporation into pH-sensitive prodrug systems, where the azocane ring's basic nitrogen plays a crucial role in the release mechanism.
Analytical characterization of Tert-butyl azocane-4-carboxylate has also seen significant progress. Advanced techniques including 2D NMR spectroscopy and high-resolution mass spectrometry have provided detailed structural insights that are informing rational drug design approaches. These characterization methods are particularly valuable for quality control in pharmaceutical development.
Looking forward, research on this compound is expected to expand into new therapeutic areas. Preliminary data suggest potential applications in inflammation and oncology targets, though these findings require further validation. The compound's versatility as a building block continues to make it a valuable tool in chemical biology research and drug discovery programs.
2639455-91-5 (Tert-butyl azocane-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)